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phenylenediamine

Cat. No.: B089868 Get Quote

Introduction
N-Cyclohexyl-N'-phenyl-p-phenylenediamine (CPPD) is a versatile chemical compound

primarily utilized in the rubber industry as a potent antioxidant and antiozonant.[1] Its protective

properties are crucial in preventing the degradation of polymeric materials, thereby extending

the service life of products such as tires, hoses, and cables. This technical guide provides a

comprehensive overview of the core chemical properties of CPPD, including its synthesis,

mechanism of action, and key physical and chemical characteristics. While CPPD is noted as a

dermatological sensitizer and allergen, its primary application is in industrial materials science

rather than as a therapeutic agent.[1][2]

Data Presentation
The fundamental chemical and physical properties of N-Cyclohexyl-N'-phenyl-p-
phenylenediamine are summarized in the tables below for easy reference and comparison.

Table 1: General Chemical Properties
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Property Value Source

Chemical Name
N-Cyclohexyl-N'-phenyl-p-

phenylenediamine
[2]

Synonyms
CPPD, Flexzone 6H, Vulkacit

4010, Antioxidant 4010
[2]

CAS Number 101-87-1 [1][3]

Molecular Formula C₁₈H₂₂N₂ [1][3]

Molecular Weight 266.38 g/mol [3]

Appearance
Dark brown to very dark brown

solid
ChemicalBook

Table 2: Physical Properties
Property Value Source

Melting Point 118-119 °C ChemicalBook

Boiling Point ~399.58 °C (rough estimate) ChemicalBook

Solubility

Slightly soluble in chloroform

and methanol; insoluble in

water.

ChemicalBook,[3]

pKa 6.40 ± 0.20 (Predicted) ChemicalBook

Table 3: Spectroscopic Data
While detailed spectral analyses with peak assignments for N-Cyclohexyl-N'-phenyl-p-
phenylenediamine are not extensively available in the public domain, the following information

has been noted:
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Spectrum Type Data Availability Source

¹H NMR
Data not readily available in

public databases.

¹³C NMR
A spectrum is available on

PubChem.
[2]

Infrared (IR)
An IR spectrum is available in

the NIST Chemistry WebBook.
[4]

UV-Vis

Data not readily available in

public databases. A UV-Vis

spectrum for the related

compound p-

Phenylenediamine is available

for reference.

[5]

Experimental Protocols
The synthesis of N-Cyclohexyl-N'-phenyl-p-phenylenediamine is primarily achieved through

two established routes. While detailed, step-by-step laboratory protocols with specific reagent

quantities and reaction conditions are not publicly available, the general methodologies are

described below.

Synthesis via Reductive Amination of 4-
Aminodiphenylamine
This is one of the main industrial methods for synthesizing CPPD. The overall reaction involves

the condensation of 4-aminodiphenylamine with cyclohexanone to form a Schiff base

intermediate, which is then reduced to the final product.

General Procedure:

Reaction Setup: 4-Aminodiphenylamine and cyclohexanone are reacted in the presence of a

suitable solvent and a catalyst.
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Formation of Schiff Base: The initial reaction is a condensation to form an imine (Schiff

base).

Reduction: A reducing agent is introduced to reduce the imine to the secondary amine,

yielding N-Cyclohexyl-N'-phenyl-p-phenylenediamine.

Purification: The final product is purified, typically through recrystallization, to remove any

unreacted starting materials and byproducts.

Synthesis via Condensation of N-phenylquinoneimine
with Cyclohexylamine
An alternative synthetic route involves the reaction of N-phenylquinoneimine with

cyclohexylamine.

General Procedure:

Reaction: N-phenylquinoneimine is reacted directly with cyclohexylamine in a suitable

solvent.

Purification: The resulting N-Cyclohexyl-N'-phenyl-p-phenylenediamine is then purified

from the reaction mixture.

Mandatory Visualization
Antioxidant and Antiozonant Mechanism of Action
N-Cyclohexyl-N'-phenyl-p-phenylenediamine protects polymeric materials through a

mechanism involving the scavenging of free radicals and reaction with ozone. A study has

shown that CPPD exhibits significantly less reactivity with ozone compared to other p-

phenylenediamines like N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD).
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Caption: Antioxidant and antiozonant mechanism of CPPD.

General Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of N-Cyclohexyl-N'-
phenyl-p-phenylenediamine via the reductive amination pathway.
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Caption: General workflow for CPPD synthesis.

Safety and Handling
N-Cyclohexyl-N'-phenyl-p-phenylenediamine is classified as a skin sensitizer and can cause

serious eye irritation. It is also considered toxic to aquatic life with long-lasting effects. When

handling this chemical, appropriate personal protective equipment, including gloves and eye

protection, should be worn. It should be stored in a cool, dry, and well-ventilated area.

Conclusion
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N-Cyclohexyl-N'-phenyl-p-phenylenediamine is a commercially significant chemical with

well-established applications as an antioxidant and antiozonant in the polymer industry. Its

synthesis is primarily based on reductive amination or condensation reactions. While its

general chemical and physical properties are well-documented, detailed spectroscopic and

quantitative antioxidant data are not widely available in public literature. Further research in

these areas would provide a more complete understanding of this important industrial

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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